Cas no 2164289-61-4 (2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid)
2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid
- 2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid
- EN300-1285543
- 2164289-61-4
-
- Inchi: 1S/C14H26N2O4/c1-10-9-16(5)7-6-14(10,8-11(17)18)15-12(19)20-13(2,3)4/h10H,6-9H2,1-5H3,(H,15,19)(H,17,18)
- InChI Key: XDRMWSGKHDAPRD-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(CC(=O)O)CCN(C)CC1C)=O
Computed Properties
- Exact Mass: 286.18925731g/mol
- Monoisotopic Mass: 286.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 78.9Ų
2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285543-0.05g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 0.05g |
$792.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-0.1g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 0.1g |
$829.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-0.25g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 0.25g |
$867.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-0.5g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 0.5g |
$905.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-1.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-2.5g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 2.5g |
$1848.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-5.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 5g |
$2732.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-10.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 10g |
$4052.0 | 2023-05-26 | ||
| Enamine | EN300-1285543-50mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1285543-100mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethylpiperidin-4-yl)acetic acid |
2164289-61-4 | 100mg |
$553.0 | 2023-10-01 |
2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid
Compound CAS No. 2164289-61-4: 2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic Acid
The compound with CAS No. 2164289-61-4, known as 2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxycarbonylamino group and two methyl groups at the 1 and 3 positions. The presence of the acetic acid moiety further enhances its functional versatility.
Chemical Structure and Synthesis
The synthesis of this compound involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. The piperidine ring is typically synthesized through cyclocondensation reactions, followed by substitution to introduce the tert-butoxycarbonylamino group. The acetic acid moiety is introduced via nucleophilic acylation or other similar methods. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and development.
Applications in Pharmacology
Recent studies have highlighted the potential of this compound as a building block in drug design. Its structure allows for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, the tert-butoxycarbonylamino group can act as a protecting group during drug synthesis, ensuring stability during critical reaction steps. Additionally, the methyl groups on the piperidine ring contribute to lipophilicity, enhancing the compound's ability to cross biological membranes.
Role in Material Science
Beyond pharmacology, this compound has shown promise in material science applications. Its rigid structure and functional groups make it an ideal candidate for polymer synthesis and as a precursor for advanced materials. Researchers have explored its use in creating self-healing polymers, where the amide bonds can re-form under specific conditions, leading to enhanced durability and longevity of materials.
Environmental Impact and Sustainability
As concerns about environmental sustainability grow, there has been increasing interest in green chemistry approaches for synthesizing compounds like this one. Recent studies have focused on developing catalytic methods that minimize waste and reduce energy consumption during production. For example, the use of biocatalysts such as lipases has been explored for selective acylation steps, offering a more eco-friendly alternative to traditional chemical methods.
Future Prospects
The future of this compound lies in its potential for further functionalization and application across diverse industries. Ongoing research is exploring its use in bioconjugation chemistry, where it can serve as a linker between biomolecules and synthetic drugs. Additionally, its role in developing new classes of antibiotics is being investigated due to its ability to modulate bacterial membrane permeability.
In conclusion, CAS No. 2164289-61-4 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure provides a foundation for innovative solutions in drug development, material science, and sustainable chemistry practices.
2164289-61-4 (2-(4-{(tert-butoxy)carbonylamino}-1,3-dimethylpiperidin-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)